Cas no 643-58-3 (2-Methylbiphenyl)

• Product Name: 2-Methylbiphenyl
• CAS No: 643-58-3
• MF: C₁₃H₁₂
• MW: 168.234383583069
• MDL: MFCD00008517
• CID: 39388
• PubChem ID: 87573200
• Update Time: 2025-10-29

2-Methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,1'-biphenyl
• 2-Methylbiphenyl
• 1-Methyl-2-phenylbenzene
• 2-Methylbiphenyl Solution
• 2-Phenyltoluene
• 2-Methylbiphenyl1000µg
• 2-Methyldiphenyl
• Biphenyl, 2-methyl-
• o-Methylbiphenyl
• o-Phenyltoluene
• o-Phenyl toluene
• 2-methyl biphenyl
• 2-Methyl-biphenyl
• 1,1'-Biphenyl, 2-methyl-
• 1-methyl-2-phenyl-benzene
• X937MQ8S1T
• ALLIZEAXNXSFGD-UHFFFAOYSA-N
• NSC5321
• PubChem8883
• methyl 1,1' biphenyl
• Biphenyl, 2-methyl- (8CI)
• ALLIZEAXNXSFGD-UHFFFAOYSA-
• NSC-5
• 648-53-3
• AS-57752
• CS-0313456
• DTXSID10881160
• Methyl-1,1'-biphenyl
• A834729
• AC-18697
• FT-0612882
• AKOS015917335
• Q27293704
• InChI=1/C13H12/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h2-10H,1H3
• FT-0695550
• 2-Phenyltoluene, 97%
• 28652-72-4
• EINECS 211-400-1
• M1242
• W-104848
• NSC 5321
• NS00042582
• NSC-5321
• 643-58-3
• MFCD00008517
• 2-METHYL DIPHENYL
• UNII-X937MQ8S1T
• DB-038172
• Biphenyl, 2methyl
• 1,1'-Biphenyl, 2-methyl-(9CI)
• Biphenyl, 2-methyl-(8CI)
• DTXCID605575
• 1Methyl2phenylbenzene
• oPhenyltoluene
• 2methylbiphenyl
• Biphenyl, 2methyl (8CI)
• oMethylbiphenyl
• 1,1'Biphenyl, 2methyl

• MDL： MFCD00008517
• Inchi： 1S/C13H12/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key： ALLIZEAXNXSFGD-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C)C1C=CC=CC=1
• BRN： 2039655

Computed Properties

• Exact Mass: 168.09396
• Monoisotopic Mass: 168.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.011 g/mL at 25 °C(lit.)
• Melting Point: °C
• Boiling Point: 256°C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.591(lit.)
• PSA: 0
• LogP: 3.66200
• Solubility: Soluble in ethanol and diethyl ether.

2-Methylbiphenyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Methylbiphenyl

2-Methylbiphenyl (CAS No. 643-58-3): Properties, Applications, and Market Insights

2-Methylbiphenyl (CAS No. 643-58-3) is an organic compound belonging to the class of aromatic hydrocarbons. This biphenyl derivative is widely used in various industrial and research applications due to its unique chemical properties. With the growing interest in specialty chemicals and fine chemical intermediates, 2-Methylbiphenyl has gained attention for its versatility in synthesis and material science.

The molecular formula of 2-Methylbiphenyl is C13H12, and it features a methyl group attached to the biphenyl structure at the second position. This modification enhances its solubility and reactivity compared to biphenyl itself. Researchers often explore 2-Methylbiphenyl uses in organic synthesis, where it serves as a building block for more complex molecules. Its stability under various conditions makes it a preferred choice in pharmaceutical intermediates and agrochemical formulations.

One of the most searched questions about 2-Methylbiphenyl is: "What is 2-Methylbiphenyl used for?" The answer lies in its broad applicability. In the pharmaceutical industry, it acts as a precursor for drug development, particularly in creating anti-inflammatory and antimicrobial agents. Additionally, 2-Methylbiphenyl synthesis is crucial for producing liquid crystals used in display technologies, aligning with the current trend of advanced materials research.

The physical properties of 2-Methylbiphenyl include a melting point of 18-20°C and a boiling point of 265-267°C. These characteristics make it suitable for high-temperature applications. Its chemical stability and low toxicity profile have led to increased demand in green chemistry initiatives, where safer alternatives to traditional solvents are sought. This aligns with the global push toward sustainable chemical processes, a hot topic in today's scientific community.

Market trends indicate a steady growth in 2-Methylbiphenyl production, driven by its expanding role in electronic materials and organic electronics. With the rise of flexible electronics and OLED technology, the demand for high-purity 2-Methylbiphenyl is expected to increase. Manufacturers are focusing on improving 2-Methylbiphenyl purity to meet the stringent requirements of these advanced applications.

Another frequently asked question is: "How is 2-Methylbiphenyl synthesized?" The most common method involves the Ullmann reaction, coupling iodobenzene with o-tolylmagnesium bromide. Recent advancements have introduced more efficient catalytic processes, reducing energy consumption and waste generation. These innovations contribute to the eco-friendly production of 2-Methylbiphenyl, addressing the industry's focus on green synthesis methods.

In analytical chemistry, 2-Methylbiphenyl serves as a reference standard in gas chromatography and mass spectrometry. Its well-characterized properties make it ideal for calibrating instruments and validating methods. This application is particularly relevant given the increasing emphasis on quality control in chemical manufacturing and regulatory compliance across industries.

The future of 2-Methylbiphenyl looks promising, with ongoing research exploring its potential in energy storage systems and photovoltaic materials. As the world shifts toward renewable energy solutions, compounds like 2-Methylbiphenyl may play a crucial role in developing next-generation technologies. Its compatibility with nanomaterial synthesis further expands its potential applications in cutting-edge scientific fields.

For researchers and industry professionals seeking 2-Methylbiphenyl suppliers, it's essential to consider factors such as purity grade, packaging options, and regulatory documentation. The compound is typically available in various quantities, from laboratory-scale vials to bulk industrial containers. Proper storage recommendations include keeping 2-Methylbiphenyl in tightly sealed containers away from light and moisture to maintain its stability over time.

In conclusion, 2-Methylbiphenyl (CAS No. 643-58-3) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of physical and chemical properties, coupled with growing interest in advanced material science, ensures its continued relevance in both research and industrial settings. As technology advances and new applications emerge, 2-Methylbiphenyl will likely maintain its position as a valuable compound in the specialty chemicals market.